Cas no 77703-54-9 (Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-propyl-)

• Product Name: Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-propyl-
• CAS No: 77703-54-9
• MF: C₂₁H₂₈N₄O₂
• MW: 368.472624778748
• CID: 535647
• PubChem ID: 4414333
• Update Time: 2025-04-19

Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-propyl-3-[4-[[4-(propylcarbamoylamino)phenyl]methyl]phenyl]urea
• 4,4'-METHYLENEBIS(3-PHENYL-1-PROPYLUREA)
• AKOS024431036
• Urea, N,N''-(methylenedi-4,1-phenylene)bis[N'-propyl-
• DTXSID20403019
• 77703-54-9

• Inchi： 1S/C21H28N4O2/c1-3-13-22-20(26)24-18-9-5-16(6-10-18)15-17-7-11-19(12-8-17)25-21(27)23-14-4-2/h5-12H,3-4,13-15H2,1-2H3,(H2,22,24,26)(H2,23,25,27)
• InChI Key： QNBYQWIBLYSLFZ-UHFFFAOYSA-N
• SMILES： O=C(NCCC)NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC(NCCC)=O

Computed Properties

• Exact Mass: 368.22144
• Monoisotopic Mass: 368.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26